2-[[[4-[bis(2-methoxyethyl)sulfamoyl]phenyl]-oxomethyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[4-[bis(2-methoxyethyl)sulfamoyl]benzoyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C23H31N3O6S2/c1-31-14-12-26(13-15-32-2)34(29,30)17-10-8-16(9-11-17)22(28)25-23-20(21(24)27)18-6-4-3-5-7-19(18)33-23/h8-11H,3-7,12-15H2,1-2H3,(H2,24,27)(H,25,28)
• InChI Key: YNDCIGVPNHQHLU-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CCOC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CCCCC3)C(=O)N
• Molecular Formula: C23H31N3O6S2
• Molecular Weight: 509.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiophene ring, a carboxamide group, and a sulfamoyl group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiophene ring, the introduction of the carboxamide group, and the attachment of the sulfamoyl group. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiophene ring, a five-membered ring containing sulfur, would likely play a significant role in the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be influenced by its functional groups. For example, the carboxamide group could participate in condensation reactions, while the sulfamoyl group could be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure. For example, the presence of the polar carboxamide and sulfamoyl groups could increase its solubility in polar solvents.

Scientific Research Applications

Polyimide Synthesis and Characterization

The compound is relevant in the synthesis and characterization of new polyimides, as seen in studies like Liaw et al. (1999). These polyimides exhibit various properties, such as tensile strength, modulus, and high thermal stability, making them suitable for advanced technological applications, including flexible electronics and aerospace materials (Liaw, Liaw, & Su, 1999).

Chemical Reactions and Intermediates

Compounds with similar structural features are used in various chemical reactions. For instance, Yousif & Salama (1987) discuss how carboxylic acid chlorides react with similar compounds to produce intermediates useful as thioacylating agents (Yousif & Salama, 1987).

Nanofiltration Membrane Development

In the field of membrane science, similar compounds are utilized in the development of novel nanofiltration membranes. For example, Liu et al. (2012) synthesized novel sulfonated aromatic diamine monomers for thin-film composite nanofiltration membranes, improving water flux and dye treatment efficiency (Liu et al., 2012).

Antibacterial Activity

Compounds like 2-[[[4-[bis(2-methoxyethyl)sulfamoyl]phenyl]-oxomethyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide have been studied for their antibacterial activities. Vasu et al. (2005) investigated similar thiophene-3-carboxamide derivatives for their antibacterial and antifungal properties, contributing to the development of new antibiotic drugs (Vasu et al., 2005).

Polyamide Synthesis

The compound is also relevant in the synthesis of polyamides. For instance, Liaw et al. (1999) synthesized new polyamides using similar diamines, with properties like high solubility in various solvents and high thermal stability, indicating potential applications in high-performance materials (Liaw, Liaw, & Yang, 1999).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future directions for research on this compound could include exploring its potential uses, optimizing its synthesis, and investigating its mechanism of action. This could lead to new applications in fields such as medicine, materials science, or environmental science.